Cas no 910635-44-8 (Benzo[b]thiophene-2-carboxylic acid,4,5,6,7-tetrahydro-3,5,5-trimethyl-, ethyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid,4,5,6,7-tetrahydro-3,5,5-trimethyl-, ethyl ester
• CAS No: 910635-44-8
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 1967505
• PubChem ID: 57508885
• Update Time: 2025-04-21

Benzo[b]thiophene-2-carboxylic acid,4,5,6,7-tetrahydro-3,5,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid,4,5,6,7-tetrahydro-3,5,5-trimethyl-, ethyl ester
• 3,5,5-trimethyl-4,5,6,7-tetrahydro-benzo[b]thiophene-2-carboxylic acid ethyl ester
• DB-339020
• SCHEMBL1855201
• 910635-44-8
• ABXBOVOKTFSWEL-UHFFFAOYSA-N

• Inchi： 1S/C14H20O2S/c1-5-16-13(15)12-9(2)10-8-14(3,4)7-6-11(10)17-12/h5-8H2,1-4H3
• InChI Key： ABXBOVOKTFSWEL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C1CCC(C)(C)C2

Computed Properties

• Exact Mass: 252.11840105Da
• Monoisotopic Mass: 252.11840105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.5Ų